N-benzyl-4-(2-chloro-5-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• IUPAC Name: N-benzyl-4-(2-chloro-5-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C21H22ClN3O4/c1-3-29-17-9-14(15(22)10-16(17)26)19-18(12(2)24-21(28)25-19)20(27)23-11-13-7-5-4-6-8-13/h4-10,19,26H,3,11H2,1-2H3,(H,23,27)(H2,24,25,28)
• InChI Key: NUZIWDOWEQBEMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C2C(=C(NC(=O)N2)C)C(=O)NCC3=CC=CC=C3)Cl)O
• Molecular Formula: C21H22ClN3O4
• Molecular Weight: 415.9 g/mol

Description

N-benzyl-4-(2-chloro-5-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C21H22ClN3O4 and its molecular weight is 415.9 g/mol. The purity is usually 95%.
The exact mass of the compound N-benzyl-4-(2-chloro-5-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is 415.1298839 g/mol and the complexity rating of the compound is 635. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-benzyl-4-(2-chloro-5-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-4-(2-chloro-5-ethoxy-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Compound Synthesis

The synthesis of new chemical entities derived from complex heterocyclic frameworks often targets the development of agents with potential anti-inflammatory, analgesic, and antimicrobial activities. For instance, a study introduced novel heterocyclic compounds showing significant COX-2 inhibitory, analgesic, and anti-inflammatory properties, suggesting their potential as therapeutic agents in relevant medical conditions (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Such research emphasizes the importance of innovative chemical syntheses in discovering new drugs.

Antiviral Activity

Research on pyrimidine derivatives has demonstrated marked inhibitory effects against various retroviruses, including human immunodeficiency virus (HIV), highlighting the potential of these compounds in antiretroviral therapy (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003). This illustrates the broad spectrum of applications that similar compounds can have, ranging from anti-inflammatory to antiviral activities.

Antimicrobial Activity

The development of new antimicrobial agents is crucial in the fight against resistant microbial strains. Studies have shown that novel thienopyrimidine derivatives exhibit promising antimicrobial activities, offering new avenues for therapeutic intervention (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015). These findings underscore the potential of structurally complex compounds in addressing current challenges in infectious disease treatment.

Antidiabetic Screening

Compounds with a tetrahydropyrimidine scaffold have been evaluated for their antidiabetic potential, showcasing the diversity in the therapeutic applications of these chemical entities (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021). This highlights the ongoing search for more effective and safer antidiabetic medications.